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Compound of Interest

Compound Name: Sodium 2,4,6-trichlorophenolate
CAS No.: 3784-03-0
Cat. No.: B1260959
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An In-Depth Technical Guide to Sodium 2,4,6-Trichlorophenolate: Synthesis,
Characterization, and Applications

This guide provides a comprehensive technical overview of sodium 2,4,6-trichlorophenolate,
a compound of significant interest in chemical synthesis and environmental science. Tailored
for researchers, scientists, and drug development professionals, this document delves into its
core chemical properties, provides detailed protocols for its synthesis and analysis, and
discusses its mechanism of action and chemical reactivity.

Core Molecular and Physical Properties

Sodium 2,4,6-trichlorophenolate is the sodium salt of 2,4,6-trichlorophenol (TCP). It is an
organochlorine compound that typically appears as a white to off-white crystalline powder.[1]
The conversion from the weakly acidic phenol (pKa of 6.23) to its sodium salt significantly
increases its water solubility, a critical factor in many of its applications and its environmental
mobility.[2]

Molecular Formula and Weight
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A precise understanding of the molecular formula and weight is foundational for all
stoichiometric calculations in synthesis and quantitative analysis.

Property Value Source(s)
Chemical Formula CesH2CIsNaO [311415][6]
Molecular Weight 219.43 g/mol [51[7]
Monoisotopic Mass 217.906892 Da [6]

CAS Number 3784-03-0 [31[4][5][6]

Synonyms and Identifiers

In scientific literature and commercial databases, this compound is known by several names:

Sodium 2,4,6-trichlorophenoxide[6]

2,4,6-Trichlorophenol sodium salt[3][4][6]

Phenol, 2,4,6-trichloro-, sodium salt[3]

Dowicide B (related commercial product)[8]

Synthesis of Sodium 2,4,6-Trichlorophenolate

The synthesis of sodium 2,4,6-trichlorophenolate is a straightforward acid-base
neutralization reaction. The primary precursor, 2,4,6-trichlorophenol, is typically synthesized via
the controlled, deep chlorination of phenol.[9] The subsequent neutralization must be
performed carefully to prevent the formation of oxidative side-products, which can include
highly toxic polychlorinated dibenzodioxins (PCDDs) under certain conditions, particularly high
heat.[2]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow from the starting material to the final, purified
product.
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Caption: Workflow for the laboratory synthesis of Sodium 2,4,6-Trichlorophenolate.
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Detailed Laboratory Synthesis Protocol

This protocol is designed for laboratory-scale synthesis and prioritizes safety and purity. The
causality behind using a reducing agent in industrial processes is to suppress oxidative side
reactions; for this lab-scale protocol, controlled temperature and inert atmosphere serve a
similar purpose, minimizing degradation.[2]

Materials:

2,4,6-Trichlorophenol (TCP) (CAS: 88-06-2)

Sodium hydroxide (NaOH)

Ethanol, Reagent Grade

Deionized Water

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Vacuum filtration apparatus (Buchner funnel, filter flask)

Procedure:

Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g (50.6 mmol) of 2,4,6-
trichlorophenol in 100 mL of an ethanol/water (1:1 v/v) mixture. Stir until fully dissolved.

o Reagent Addition: Prepare a 10 M solution of NaOH. Stoichiometrically, add 5.06 mL of the
10 M NaOH solution (50.6 mmol) dropwise to the stirring TCP solution at room temperature.
An inert atmosphere (e.g., nitrogen) is recommended to prevent oxidation.

o Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (~80-90°C) for 1
hour to ensure complete reaction. The solution should be clear.

» Crystallization: Remove the heat source and allow the solution to cool slowly to room
temperature. Further cool the flask in an ice bath for 1-2 hours to maximize crystal formation.

« |solation: Collect the white crystalline product by vacuum filtration using a Buchner funnel.
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 Purification: Wash the filter cake with a small amount of cold ethanol to remove any
unreacted starting material or impurities.

e Drying: Dry the purified product in a vacuum oven at 50-60°C to a constant weight. The
expected yield is typically high (>90%).

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and concentration
of the synthesized compound. As the sodium salt is non-volatile, techniques like GC-MS are
performed on the protonated parent compound, 2,4,6-trichlorophenol.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for quantifying sodium 2,4,6-trichlorophenolate and assessing its
purity. A reverse-phase method is typically employed.[3]

Protocol for HPLC Analysis:
e Instrumentation: HPLC system with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

o Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v)
containing 0.1% phosphoric acid or formic acid. The acid ensures the phenolate is
protonated to its phenol form for consistent retention.[3]

e Flow Rate: 1.0 mL/min.
o Detection: UV detection at 290 nm.[10]

o Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a
known concentration (e.g., 100 pg/mL). Filter through a 0.45 um syringe filter before
injection.

o Quantification: Use an external standard calibration curve prepared with a certified reference
standard of 2,4,6-trichlorophenol.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides definitive structural confirmation and high sensitivity, especially for trace-level
analysis in complex matrices. The analysis is performed on the more volatile 2,4,6-
trichlorophenol.[5][11][12]

Protocol for GC-MS Analysis (of the parent TCP):

o Sample Preparation (Acidification): Dissolve the sodium 2,4,6-trichlorophenolate sample in
water and acidify to a pH < 2 with concentrated HCI. This converts the salt back to the
phenol.

o Extraction: Extract the agueous solution with a suitable organic solvent like dichloromethane
or perform Headspace Solid-Phase Microextraction (HS-SPME) for trace analysis.[5]

 Instrumentation: GC system coupled to a Mass Spectrometer.

o Column: A low-polarity capillary column, such as a TG-5SilMS (5% diphenyl / 95% dimethyl
polysiloxane).[11]

e GC Conditions:
o Injector: Splitless mode at 260°C.

o Oven Program: Initial temperature of 40°C (hold for 3 min), ramp at 10°C/min to 80°C,
then ramp at 15°C/min to 250°C (hold for 3 min).[12]

o Carrier Gas: Helium.
e MS Conditions:
o lonization: Electron lonization (EIl) at 70 eV.

o Detection: Scan mode or Selected lon Monitoring (SIM) for higher sensitivity, targeting
characteristic ions such as m/z 196, 198, and 160.[12][13]

Analytical Workflow Diagram
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Caption: Standard analytical workflows for the characterization of Sodium 2,4,6-
Trichlorophenolate.

Spectroscopic Data
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Technique Expected Characteristics

Characteristic peaks for aromatic C-H stretching
(~3050-3100 cm™1), aromatic C=C stretching
(~1400-1600 cm™1), strong C-O stretching
(~1200-1300 cm™1), and C-CI stretching (~600-
800 cm™1). The broad O-H peak from the parent
phenol (~3200-3600 cm~1) will be absent.

FT-IR (KBr)

A single sharp peak (singlet) in the aromatic

region (~7.3-7.5 ppm) corresponding to the two
1H NMR equivalent protons at the C3 and C5 positions.

The acidic proton from the parent phenol will be

absent.

Six distinct signals are expected, corresponding

to the six carbons of the aromatic ring. Carbons
+*C NMR : . : . :

bearing chlorine atoms will be downfield, as will

the carbon attached to the oxygen (C1).

Performed on the parent phenol (TCP). A
characteristic isotopic cluster for the molecular

Mass Spec. (El) ion [M]* due to the three chlorine atoms (3°Cl
and 37Cl) will be observed around m/z 196, 198,
200.

Reactivity and Mechanism of Action
Chemical Reactivity

The phenolate oxygen is a strong nucleophile, making the compound susceptible to reactions
with electrophiles. However, its most significant reaction from a safety and environmental
perspective is its potential to form polychlorinated dibenzo-p-dioxins (PCDDs) and
dibenzofurans (PCDFs) upon thermal decomposition or incomplete combustion.[2] This occurs
via the elimination of ortho-chlorines and subsequent condensation reactions. This reactivity
underscores the need for careful handling and disposal, avoiding high temperatures.

Biocidal and Toxicological Mechanism
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Chlorinated phenols are known biocides. Their toxicity generally increases with the degree of
chlorination. The primary mechanism of action for higher chlorinated phenols is believed to be
the disruption of cellular energy metabolism.[14]

e Uncoupling of Oxidative Phosphorylation: The chlorophenate ion can act as a protonophore,
shuttling protons across the inner mitochondrial membrane. This dissipates the proton
gradient required by ATP synthase to produce ATP, effectively uncoupling electron transport
from energy production.[14]

 Membrane Damage: Like other phenols, it can intercalate into the lipid bilayer of cell
membranes, increasing permeability and causing leakage of essential cellular components.
[15]

o Genotoxicity: The parent compound, 2,4,6-trichlorophenol, is classified as a probable human
carcinogen and is considered a mutagenic agent, capable of interfering with the function of
nucleic acids.[1][6]

Applications and Relevance

While its direct use has diminished due to toxicity concerns, sodium 2,4,6-trichlorophenolate
and its parent compound have historically been important in several fields:

o Chemical Intermediate: It serves as a precursor in the synthesis of more complex molecules,
including certain herbicides, fungicides, and polymers.[2]

» Biocide: Historically used as a fungicide, antiseptic, and anti-mildew agent in wood, leather,
and textiles.[16]

e Research: It is frequently used as a model compound in environmental research for studying
the biodegradation of chlorinated pollutants and for developing remediation technologies.[4]
[17][18]

Safety and Handling

Sodium 2,4,6-trichlorophenolate is a hazardous substance and must be handled with
appropriate precautions.
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 Toxicity: Harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[6]
» Carcinogenicity: The parent compound is classified as a suspected human carcinogen.[1]
e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[15]

e Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid
creating dust.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

